Cas no 1516986-90-5 (3-methyl-3-(quinolin-3-yl)butan-1-amine)

• Product Name: 3-methyl-3-(quinolin-3-yl)butan-1-amine
• CAS No: 1516986-90-5
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6232599
• PubChem ID: 81014232
• Update Time: 2025-10-20

3-methyl-3-(quinolin-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(quinolin-3-yl)butan-1-amine
• 1516986-90-5
• EN300-1853040
• AKOS019583345

• Inchi： 1S/C14H18N2/c1-14(2,7-8-15)12-9-11-5-3-4-6-13(11)16-10-12/h3-6,9-10H,7-8,15H2,1-2H3
• InChI Key： SIEZQOWPZRRLRK-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C(C=1)C(C)(C)CCN

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-methyl-3-(quinolin-3-yl)butan-1-amine

Chemical and Biological Insights into 3-Methyl-3-(Quinolin-3-Yl)Butan-1-Amine (CAS No. 1516986-90-5)

3-Methyl-3-(quinolin-3-yl)butan-1-amine, identified by its unique CAS No. 1516986-90-5, represents a structurally complex organic compound with significant potential in pharmaceutical and biochemical research. This molecule features a quinoline ring system fused to a substituted butyl chain, terminated by an amine functional group. The combination of aromaticity and aliphatic substitution provides a scaffold for diverse chemical interactions, making it a subject of interest in drug discovery and molecular design.

The quinoline moiety, a core structural element in many biologically active compounds, is well-documented for its role in enzyme inhibition and receptor modulation. In the context of 3-methyl-3-(quinolin-3-yl)butan-1-amine, the 3-position substitution introduces steric and electronic effects that influence its binding affinity to target proteins. Recent studies have highlighted the importance of such substitutions in optimizing pharmacokinetic properties, including solubility, metabolic stability, and bioavailability.

Synthetic pathways to access this compound typically involve multistep organic reactions, including nucleophilic aromatic substitutions or transition-metal-catalyzed couplings. For instance, palladium-mediated cross-coupling reactions have been employed to construct the quinoline–alkyl linkage efficiently. The presence of the methyl group at the 3-position of the butyl chain adds stereoelectronic complexity, necessitating careful control of reaction conditions to achieve high stereoselectivity and yield.

From a pharmacological perspective, compounds bearing quinoline derivatives are frequently explored for their therapeutic applications. While specific data on CAS No. 1516986-90-5 remains limited in public databases as of early 2024, analogous structures have demonstrated activity in modulating G-protein-coupled receptors (GPCRs) and enzyme targets such as kinases or proteases. The amine functionality in this molecule could act as a hydrogen bond donor or acceptor, facilitating interactions with polar residues in protein binding pockets.

In the realm of medicinal chemistry, the design of molecules like 3-methyl-3-(quinolin-3-yil)butanilamine aligns with strategies to enhance drug-like properties through scaffold modification. Computational studies using molecular docking simulations suggest that similar compounds may exhibit favorable interactions with targets involved in neurodegenerative diseases or cancer progression. However, further experimental validation is required to confirm these predictions.

The structural versatility of this compound also makes it a candidate for use as an intermediate in combinatorial chemistry approaches. By varying substituents on the quinoline ring or modifying the alkyl chain length, researchers can generate libraries of analogs for high-throughput screening campaigns aimed at discovering novel therapeutics.

Environmental stability is another critical factor when evaluating potential applications for such compounds. Preliminary data indicates that CAS No. 1516986–90–5 exhibits moderate thermal stability under standard storage conditions (2–8°C), though long-term photostability studies are recommended for industrial-scale handling.

In summary, while direct clinical applications for this specific compound remain under investigation, its structural characteristics position it as a valuable lead molecule for future research directions in pharmaceutical development and biochemical engineering.